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Compound of Interest

Compound Name: MCPA-trolamine

Cat. No.: B15193158 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MCPA (2-methyl-4-chlorophenoxyacetic acid) is a systemic phenoxy herbicide used for the

post-emergent control of broadleaf weeds.[1] As an auxin mimic, MCPA disrupts plant growth

by targeting the auxin signaling pathway, leading to uncontrolled cell division and elongation,

ultimately causing plant death. For conducting in vitro and in vivo bioassays to study its

herbicidal activity, mechanism of action, and potential resistance, the preparation of accurate

and stable stock solutions is a critical first step. MCPA is often formulated as a trolamine

(triethanolamine) salt to enhance its solubility in water.[2]

This document provides a detailed protocol for the preparation of MCPA-trolamine stock

solutions for use in various bioassays, such as seed germination and root elongation inhibition

assays.
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Material/Reagent Specifications

MCPA-trolamine C₁₅H₂₄ClNO₆, MW: 349.81 g/mol

Deionized Water Type I or equivalent

Ethanol 95% (v/v), ACS grade

1 M NaOH or KOH For aiding dissolution (optional)

Sterile Syringe Filters 0.22 µm pore size

Volumetric flasks Class A

Pipettes Calibrated micropipettes

Analytical Balance Readable to 0.1 mg

pH meter Calibrated

Sterile conical tubes For storage

Amber glass bottles For light-sensitive storage

Quantitative Data Summary
The following table summarizes key quantitative information for the preparation of MCPA-
trolamine stock solutions.
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Parameter Value Reference

Chemical Formula C₁₅H₂₄ClNO₆ N/A

Molecular Weight 349.81 g/mol N/A

Solubility of MCPA (acid) in

Water
825 mg/L at 25°C [1][3]

Solubility of MCPA (salt form)

in Water
Highly soluble (up to 866 g/L) [2]

Solubility in Organic Solvents Very soluble in ethanol [1]

Typical Stock Solution

Concentration

100x to 1000x the final

bioassay concentration
N/A

Storage Temperature
4°C (short-term) or -20°C

(long-term)
N/A

Experimental Protocols
Protocol for Preparing a 100 mM MCPA-trolamine Stock
Solution in Water
This protocol is suitable for most applications where high water solubility of the trolamine salt is

expected.

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the

mass of MCPA-trolamine needed:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.1 mol/L x 0.01 L x 349.81 g/mol = 0.3498 g (or 349.8 mg)

Weigh the MCPA-trolamine: Accurately weigh 349.8 mg of MCPA-trolamine using an

analytical balance.

Dissolution:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://extoxnet.orst.edu/pips/MCPA.htm
https://vuir.vu.edu.au/42102/1/MCPA-JZ-SRG-GW-MCDreview_v3%20resubmit_v2.pdf
https://pure.ulster.ac.uk/files/77911019/Morton_et_al_2019_MCPA.pdf
http://extoxnet.orst.edu/pips/MCPA.htm
https://www.benchchem.com/product/b15193158?utm_src=pdf-body
https://www.benchchem.com/product/b15193158?utm_src=pdf-body
https://www.benchchem.com/product/b15193158?utm_src=pdf-body
https://www.benchchem.com/product/b15193158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the weighed powder to a 10 mL volumetric flask.

Add approximately 7-8 mL of deionized water.

Mix by vortexing or sonicating until the solid is completely dissolved. The trolamine salt of

MCPA is expected to be highly soluble in water.[2]

If dissolution is slow, gentle warming in a water bath (30-40°C) can be applied.

Final Volume Adjustment: Once completely dissolved, bring the volume to the 10 mL mark

with deionized water.

Sterilization: For bioassays requiring sterile conditions, filter the stock solution through a 0.22

µm syringe filter into a sterile container.

Storage: Store the stock solution in a clearly labeled, sterile container at 4°C for short-term

use (up to one month) or in aliquots at -20°C for long-term storage. To prevent

photodegradation, storage in amber vials or wrapping the container in aluminum foil is

recommended.

Protocol for Preparing a Stock Solution in an
Ethanol/Water Mixture
This protocol can be used if the specific batch of MCPA-trolamine shows poor water solubility

or as a general method for auxinic herbicides.

Weigh the MCPA-trolamine: Accurately weigh the required amount of MCPA-trolamine.

Initial Dissolution:

Place the weighed compound in a volumetric flask.

Add a small volume of 95% ethanol (e.g., 1-2 mL for a 10 mL final volume) to dissolve the

compound. MCPA is very soluble in ethanol.[1]

Final Volume Adjustment: Once dissolved in ethanol, slowly add deionized water while

mixing to reach the final desired volume.
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Sterilization and Storage: Follow steps 5 and 6 from the protocol above. Note that solutions

containing a high percentage of ethanol may not freeze at -20°C.

Diagrams
MCPA-trolamine Stock Solution Preparation Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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